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An In-Depth Technical Guide to 2,6-Difluoro-3-(propylsulfonamido)benzoic acid for
Researchers and Drug Development Professionals

Introduction: A Key Building Block in Modern
Chemistry

2,6-Difluoro-3-(propylsulfonamido)benzoic acid, identified by CAS Number 1103234-56-5,
is a specialized fluorinated aromatic carboxylic acid.[1] Its molecular structure, featuring a
benzoic acid core with two fluorine atoms and a propylsulfonamido group, makes it a valuable
and versatile intermediate in medicinal chemistry and materials science.[2] The strategic
placement of fluorine atoms can significantly enhance a molecule's metabolic stability, binding
affinity, and lipophilicity, properties that are highly sought after in drug design. This guide
provides an in-depth analysis of its commercial availability, synthesis considerations, quality
control protocols, and applications, tailored for scientists and procurement specialists in the
pharmaceutical and diagnostic sectors.[2]

Chemical Identity

¢ [UPAC Name: 2,6-difluoro-3-(propylsulfonylamino)benzoic acid[1]
e CAS Number: 1103234-56-5[1][3]

e Molecular Formula: C1o0H11F2NOa4S[1][3]
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e Molecular Weight: 279.26 g/mol [1][4]

Caption: Chemical Structure of 2,6-Difluoro-3-(propylsulfonamido)benzoic acid

Commercial Suppliers and Procurement Landscape

Sourcing high-purity chemical intermediates is a critical step in the research and development
pipeline.[2] 2,6-Difluoro-3-(propylsulfonamido)benzoic acid is available from a range of
suppliers, from large global distributors to specialized manufacturers, primarily based in China.

[2]

Comparative Analysis of Commercial Suppliers

The choice of supplier often depends on the required scale, purity, documentation, and budget.
Below is a summary of notable vendors.
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A supplier of
2,6-Difluoro-3- organic building
BLDpharm (propylsulfonyl)b Not specified Global blocks for
enzoic acid chemistry

research.[7]

Strategic Sourcing Considerations

» Global Distributors (e.g., Sigma-Aldrich): These suppliers offer convenience, a broad catalog,
and established logistics. However, for specific compounds like this one, they may be
provided on an "as-is" basis without extensive analytical data, intended for initial screening
purposes.[5]

e Specialized Manufacturers (e.g., Hangzhou Zhongqi): Sourcing directly from manufacturers
in China can provide significant advantages, including competitive pricing due to economies
of scale, high-purity batches (often 299%), and the potential for custom synthesis.[2] When
engaging with these suppliers, it is crucial for procurement managers to verify CAS numbers,
confirm purity specifications, and request certificates of analysis.[2]

Synthesis and Quality Control: A Framework for
Integrity

While specific, proprietary synthesis routes for 2,6-Difluoro-3-(propylsulfonamido)benzoic
acid are not publicly detailed, a logical synthetic pathway can be constructed based on
established organic chemistry principles for related fluorinated benzoic acids.

Representative Synthetic Workflow

The synthesis of complex substituted benzene rings often involves a multi-step process. A
plausible route would begin with a readily available difluorinated starting material, followed by
sequential introduction of the sulfonamido and carboxylic acid groups. The introduction of
fluorine atoms is often a difficult and costly step, so it is desirable to perform this as late as
possible in a synthetic route to minimize material loss.[8] However, starting with a pre-
fluorinated core is also common.

A potential pathway could involve:
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Nitration: Introduction of a nitro group to a 1,3-difluorobenzene core.
Reduction: Conversion of the nitro group to an amine.

Sulfonylation: Reaction of the amine with propanesulfonyl chloride to form the

propylsulfonamido group.

Directed Ortho-Metalation and Carboxylation: A crucial step where a strong base is used to
deprotonate the position ortho to the directing sulfonamido group, followed by quenching
with carbon dioxide to form the carboxylic acid. This strategy is documented for the synthesis
of other substituted benzoic acids.[9]
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Caption: Representative workflow for the synthesis of the topic compound.
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Self-Validating Quality Control (QC) Protocols

For applications in drug development, rigorous quality control is non-negotiable. A self-
validating QC system ensures that each batch of the intermediate meets the required
specifications for identity, purity, and consistency.

Key Analytical Techniques:

o High-Performance Liquid Chromatography (HPLC): The cornerstone for purity analysis. A
well-developed HPLC method can separate the target compound from starting materials, by-
products, and other impurities, allowing for precise quantification of purity (typically reported
as a percentage area).[10]

e Mass Spectrometry (MS): Used to confirm the molecular weight of the compound, providing
definitive evidence of its identity.[1]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: H, 13C, and *°F NMR are essential for
elucidating the precise molecular structure, confirming the connectivity of atoms and the
positions of the fluorine substituents.

 Certificate of Analysis (CoA): The culmination of QC testing. Researchers should always
request and scrutinize the CoA from the supplier, which documents the results of these tests
for a specific batch.
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Caption: A typical Quality Control (QC) workflow for a chemical intermediate.

Applications in Research and Drug Development

The unique substitution pattern of 2,6-Difluoro-3-(propylsulfonamido)benzoic acid makes it
a powerful building block for creating novel molecules with specific biological activities.

» Scaffold for Active Pharmaceutical Ingredients (APIs): Benzoic acid derivatives are prevalent
in drug discovery.[11] They have been explored as prodrugs for tuberculosis treatments and
as core structures for developing potent phosphodiesterase-4 (PDE4) inhibitors for
respiratory diseases like asthma and COPD.[11][12] The specific difluoro-sulfonamido
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substitution pattern of this compound can be used to fine-tune the pharmacological
properties of new drug candidates.

o Development of Diagnostic Reagents: High-purity chemical intermediates are essential for
synthesizing the complex molecules used in advanced diagnostic assays.[2] The defined
structure of this compound allows for precise incorporation into larger constructs, such as
probes or contrast agents.

» Fragment-Based Drug Discovery: In this approach, small, well-characterized molecules
("fragments") are screened for weak binding to a biological target. This compound is an ideal
candidate for a fragment library due to its structural features, which can occupy specific
pockets in a protein's active site and serve as a starting point for developing more potent
inhibitors.

Conclusion

2,6-Difluoro-3-(propylsulfonamido)benzoic acid is more than just a chemical on a supplier's
list; it is a critical enabling tool for innovation in the life sciences. For researchers and drug
developers, a thorough understanding of the supplier landscape, coupled with a rigorous
approach to synthesis and quality control, is paramount. By partnering with reliable suppliers
who can provide high-purity, well-characterized material, scientific teams can accelerate their
discovery pipelines and build a solid foundation for developing the next generation of
therapeutics and diagnostics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(propylsulfonamido)benzoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1391532#commercial-suppliers-of-2-6-difluoro-3-
propylsulfonamido-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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